6-Chloropyridine-3-sulfinic acid

• CAS No.: 99903-02-3
• Molecular Formula: C5H4ClNO2S
• Molecular Weight: 177.61 g/mol
• IUPAC Name: 6-chloropyridine-3-sulfinic acid
• InChI: InChI=1S/C5H4ClNO2S/c6-5-2-1-4(3-7-5)10(8)9/h1-3H,(H,8,9)
• InChI Key: XKLNBCWWGSOFEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1S(=O)O)Cl

Description

6-Chloropyridine-3-sulfinic acid is a useful research compound. Its molecular formula is C5H4ClNO2S and its molecular weight is 177.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Finely powdered 6-chloro-3-pyridinesulfonyl chloride (1), (20 g, 94.31 mMole) was gradually added over a 30 minute period, to a solution of sodium sulfite (12 g, 94.31 mMole) in water (200 mL), with good stirring. During the addition of the sulfonyl chloride the temperature of the solution was maintained at approximately 20° C. with the aid of ice/water and the pH kept at approximately 7 with the addition of 3N-sodium hydroxide (50-60 mL). After all of the sulfonyl chloride had been added the resulting solution was stirred at room temperature for an additional 60 minutes. To the solution was then added solid sodium chloride to get a near saturated solution which was then stored at 4° C. overnight. The solid product was then filtered off and air dried. Yield 18.1 g.